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Introduction and Principle
DNA gyrase, a type II topoisomerase exclusive to bacteria, is an essential enzyme responsible

for introducing negative supercoils into DNA, a process crucial for DNA replication and

transcription.[1] This makes it a prime target for antibacterial drug development.[2] The agarose

gel-based DNA gyrase inhibition assay provides a robust and straightforward method for

identifying and characterizing potential inhibitors.

The principle of the assay is based on the differential migration of DNA topoisomers through an

agarose gel.[3][4] DNA gyrase, in an ATP-dependent reaction, converts relaxed circular plasmid

DNA into a more compact, negatively supercoiled form. These two forms, relaxed and

supercoiled, can be distinctly separated by agarose gel electrophoresis, as the supercoiled

form migrates faster.[1] In the presence of an inhibitor, the supercoiling activity of gyrase is

diminished or abolished, resulting in a reduced amount of the supercoiled DNA band and an

increased amount of the relaxed DNA band on the gel.[5] By quantifying the intensity of these

bands, the inhibitory activity of a test compound can be determined.
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1. Prepare Reaction Mix
(Buffer, Relaxed DNA, ATP, Water)

2. Add Test Compound or
Vehicle Control (e.g., DMSO)

3. Initiate Reaction
(Add DNA Gyrase)

4. Incubate
(e.g., 30-60 min at 37°C)

5. Terminate Reaction
(Add Stop Solution/Dye)

6. Agarose Gel Electrophoresis

7. Stain & Visualize Gel
(e.g., Ethidium Bromide)

8. Quantify Bands &
Calculate % Inhibition / IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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